N-Tert-butyl-N-but-3-ynylacetamide

• IUPAC Name: N-tert-butyl-N-but-3-ynylacetamide
• InChI: InChI=1S/C10H17NO/c1-6-7-8-11(9(2)12)10(3,4)5/h1H,7-8H2,2-5H3
• InChI Key: LFGLAQLNRFYFJW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CCC#C)C(C)(C)C
• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol

Description

N-Tert-butyl-N-but-3-ynylacetamide, also known as TBAA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. The compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Asymmetric Synthesis and Catalysis N-tert-Butanesulfinyl imines, closely related in structure and reactivity to N-Tert-butyl-N-but-3-ynylacetamide, have been highlighted for their versatility as intermediates in the asymmetric synthesis of amines. These compounds are prepared in high yields and facilitate the synthesis of a wide range of highly enantioenriched amines, demonstrating their importance in asymmetric synthesis and catalysis (Ellman, Owens, & Tang, 2002).

Medicinal Chemistry and Drug Discovery In the realm of medicinal chemistry, derivatives of tert-butyl-containing compounds have been synthesized as ligands for the histamine H4 receptor, showcasing the role of such structures in developing new therapeutic agents. These studies often focus on optimizing the potency and evaluating the therapeutic potential of these compounds in various biological models (Altenbach et al., 2008).

Material Science and Polymer Chemistry The synthesis and properties of polyimides derived from 1,4-Bis(4-aminophenoxy)-2-tert-butylbenzene highlight the use of tert-butyl-substituted compounds in the development of materials with specific mechanical and thermal properties. These polyimides exhibit high tensile strength, flexibility, and thermal stability, making them suitable for various industrial applications (Liaw & Liaw, 1996).

Chemical Synthesis and Ligand Development Compounds containing tert-butyl groups have been utilized in the development of rigid P-chiral phosphine ligands for rhodium-catalyzed asymmetric hydrogenation of functionalized alkenes. These studies not only expand the toolkit for asymmetric catalysis but also contribute to the efficient synthesis of chiral pharmaceutical ingredients (Imamoto et al., 2012).

Safety and Hazards

The safety data sheet for N-TERT-BUTYLACETAMIDE suggests that if inhaled, the victim should be moved into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately.

Mechanism of Action

Target of Action

Compounds like “N-Tert-butyl-N-but-3-ynylacetamide” often target specific enzymes or receptors in the body. They can bind to these targets and modulate their activity, leading to changes in cellular function .

Mode of Action

The compound may interact with its targets by binding to active sites or allosteric sites, which can either inhibit or enhance the target’s activity. This interaction can lead to changes in cellular signaling pathways and physiological responses .

Biochemical Pathways

The compound may affect various biochemical pathways depending on its specific targets. For example, it could impact signal transduction pathways, metabolic pathways, or gene expression pathways, leading to downstream effects on cell function .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would influence its bioavailability. Factors such as how well it is absorbed in the gut, how it is distributed in the body, how it is metabolized by enzymes, and how it is excreted from the body all play a role .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. This could range from changes in enzyme activity and cellular signaling to alterations in cell growth, differentiation, or survival .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For example, certain conditions may enhance or inhibit the compound’s ability to bind to its targets .